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Compound of Interest

Compound Name: trans-2-Phenyl-1-cyclohexanol

Cat. No.: B1200244

Essential Safety and Handling Guide for trans-2-
Phenyl-1-cyclohexanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of
trans-2-Phenyl-1-cyclohexanol, ensuring the well-being of laboratory personnel and
adherence to safety protocols.

Personal Protective Equipment (PPE)

When handling trans-2-Phenyl-1-cyclohexanol, the following personal protective equipment
IS essential to minimize exposure and ensure personal safety.

PPE Category Recommended Equipment

Eye Protection Eyeshields or safety glasses with side-shields
Hand Protection Chemical-resistant gloves (e.qg., nitrile rubber)
Respiratory Protection Type N95 (US) or equivalent dust mask

Body Protection Laboratory coat
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Operational Plan: Step-by-Step Handling Procedure

Adherence to a standardized operational procedure is critical to safely manage trans-2-
Phenyl-1-cyclohexanol in a laboratory setting.

e Preparation:
o Ensure a well-ventilated work area, preferably a chemical fume hood.
o Confirm that an eyewash station and safety shower are readily accessible.
o Assemble all necessary equipment and reagents before commencing work.

e Donning PPE:

[¢]

Put on a laboratory coat.

[¢]

Wear appropriate chemical-resistant gloves.

o

Fit and wear a Type N95 respirator.

o

Put on eyeshields for eye protection.

e Handling the Compound:

[¢]

Avoid the formation of dust and aerosols.[1]

o

Do not breathe vapors, mist, or gas.[1]

o

Prevent contact with skin and eyes.[1]

[¢]

Weigh and transfer the solid compound carefully to minimize dust generation.

e In Case of Exposure:

o Skin Contact: Immediately wash off with soap and plenty of water and consult a physician.

[1]
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o Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a
physician.[1]

o Inhalation: Move the person into fresh air. If breathing is difficult, give oxygen.[1]
o Ingestion: Rinse mouth with water. Do not induce vomiting.[1]

Disposal Plan: Waste Management Protocol

Proper disposal of trans-2-Phenyl-1-cyclohexanol and its containers is crucial to prevent
environmental contamination and comply with regulations.

o Waste Segregation:

o Collect waste trans-2-Phenyl-1-cyclohexanol in a designated, labeled, and sealed
container.

o Do not mix with other waste streams unless compatible.
o Container Management:
o Use a suitable, closed container for disposal.[1]
» Disposal Route:
o Dispose of the chemical waste in accordance with local, state, and federal regulations.
o Contact a licensed professional waste disposal service to arrange for pickup and disposal.

o Do not allow the chemical to enter drains.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for trans-2-Phenyl-1-cyclohexanol.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.chemicalbook.com/msds/trans-2-phenyl-1-cyclohexanol.pdf
https://www.chemicalbook.com/msds/trans-2-phenyl-1-cyclohexanol.pdf
https://www.chemicalbook.com/msds/trans-2-phenyl-1-cyclohexanol.pdf
https://www.benchchem.com/product/b1200244?utm_src=pdf-body
https://www.benchchem.com/product/b1200244?utm_src=pdf-body
https://www.chemicalbook.com/msds/trans-2-phenyl-1-cyclohexanol.pdf
https://www.chemicalbook.com/msds/trans-2-phenyl-1-cyclohexanol.pdf
https://www.benchchem.com/product/b1200244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Molecular Formula

C12H160

Molecular Weight 176.25 g/mol [2][3]

Appearance Solid[2]

Melting Point 53-55 °C (lit.)[2] / 63-66 °C (lit.)

Boiling Point 152-155 °C/16 mmHg (lit.)[2] / 276-281 °C (lit.)
Flash Point 113 °C - closed cup[2]

CAS Number 2362-61-0[2][3] / 98919-68-7

Experimental Workflow
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Workflow for Handling and Disposal of trans-2-Phenyl-1-cyclohexanol
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Caption: Logical workflow for the safe handling and disposal of trans-2-Phenyl-1-
cyclohexanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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